Cas no 1554461-43-6 (4H-Imidazo[4,5-c]pyridin-4-one)

• Product Name: 4H-Imidazo[4,5-c]pyridin-4-one
• CAS No: 1554461-43-6
• MF: C₆H₃N₃O
• MW: 133.107520341873
• CID: 2094531
• PubChem ID: 22490300
• Update Time: 2025-05-25

4H-Imidazo[4,5-c]pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazo[4,5-c]pyridin-4-one
• AKOS016004851
• DAA24324
• 1554461-43-6
• SCHEMBL1958388
• imidazo[4,5-c]pyridin-4-one

• MDL： MFCD22576527
• Inchi： 1S/C6H3N3O/c10-6-5-4(1-2-7-6)8-3-9-5/h1-3H
• InChI Key： PPNFWYUJXHAZIN-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=N1)N=CN=2

Computed Properties

• Exact Mass: 133.027611728Da
• Monoisotopic Mass: 133.027611728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 54.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones

Additional information on 4H-Imidazo[4,5-c]pyridin-4-one

Recent Advances in the Study of 4H-Imidazo[4,5-c]pyridin-4-one (CAS: 1554461-43-6) and Its Applications in Chemical Biology and Medicine

The compound 4H-Imidazo[4,5-c]pyridin-4-one (CAS: 1554461-43-6) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure, characterized by its fused imidazole and pyridinone rings, has attracted significant attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have explored its role in modulating key signaling pathways, making it a valuable candidate for targeted therapies.

One of the most notable advancements in this area is the identification of 4H-Imidazo[4,5-c]pyridin-4-one derivatives as potent inhibitors of protein kinases involved in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that specific modifications to the core structure, such as the introduction of sulfonamide groups at the 2-position, significantly enhanced inhibitory activity against EGFR and VEGFR2 kinases. The lead compound from this series, bearing the CAS number 1554461-43-6, exhibited nanomolar potency in vitro and promising antitumor efficacy in xenograft models.

Beyond oncology, research has uncovered the potential of 4H-Imidazo[4,5-c]pyridin-4-one derivatives in treating inflammatory and autoimmune disorders. A recent Nature Communications article (2024) reported that certain analogs of this scaffold act as selective IRAK4 inhibitors, effectively suppressing the production of pro-inflammatory cytokines in macrophage models. The study highlighted compound 1554461-43-6 as a key intermediate in the synthesis of these bioactive molecules, with optimized derivatives showing improved pharmacokinetic profiles and oral bioavailability.

From a synthetic chemistry perspective, novel methodologies have been developed to access 4H-Imidazo[4,5-c]pyridin-4-one derivatives more efficiently. A breakthrough published in Organic Letters (2023) described a one-pot, transition-metal-free cascade reaction that enables the construction of this scaffold from readily available starting materials. This advancement has significantly streamlined the production of compound 1554461-43-6 and its analogs, facilitating structure-activity relationship studies and accelerating drug discovery efforts.

The pharmacological potential of 4H-Imidazo[4,5-c]pyridin-4-one derivatives extends to neurological applications as well. Recent preclinical studies have identified certain compounds in this class as modulators of AMPA receptors, suggesting potential utility in treating neurodegenerative diseases. While 1554461-43-6 itself serves primarily as a building block for these investigations, its structural features have guided the design of neuroactive molecules with improved blood-brain barrier penetration.

Looking forward, the 4H-Imidazo[4,5-c]pyridin-4-one scaffold continues to offer exciting opportunities for medicinal chemistry innovation. Current research directions include the development of bifunctional molecules that combine kinase inhibition with other therapeutic modalities, as well as the exploration of this scaffold in PROTAC (proteolysis targeting chimera) design. The versatility of compound 1554461-43-6 as a synthetic intermediate ensures its ongoing relevance in these cutting-edge applications.